(2Z)-2-(3,4-dimethoxybenzylidene)-4-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-4-methyl-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C19H18O7S/c1-11-7-13(26-27(4,21)22)10-16-18(11)19(20)17(25-16)9-12-5-6-14(23-2)15(8-12)24-3/h5-10H,1-4H3/b17-9-
• InChI Key: QAVFTVICDIHOMA-MFOYZWKCSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2)OS(=O)(=O)C
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/O2)OS(=O)(=O)C
• Molecular Formula: C19H18O7S
• Molecular Weight: 390.4 g/mol

Description

(2Z)-2-(3,4-dimethoxybenzylidene)-4-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a useful research compound. Its molecular formula is C19H18O7S and its molecular weight is 390.41. The purity is usually 95%.
BenchChem offers high-quality (2Z)-2-(3,4-dimethoxybenzylidene)-4-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-2-(3,4-dimethoxybenzylidene)-4-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of trans-1,2-Disubstituted Epoxides

Research by Tewari, Awasthi, and Chaturvedi (1980) explored the synthesis of trans-1,2-disubstituted epoxides using a semi-stabilized sulfonium ylide, which relates to the chemical structure of interest. This work demonstrates the compound's utility in synthetic organic chemistry, particularly in the generation of epoxides from substituted benzaldehydes, furfural, and benzylideneacetophenone, showcasing its versatility as a synthetic intermediate R. S. Tewari, A. Awasthi, S. C. Chaturvedi, 1980.

Microbial Metabolism of Methanesulfonic Acid

Kelly and Murrell (1999) discussed the microbial metabolism of methanesulfonic acid, highlighting the biological degradation and utilization pathways of sulfonate compounds. This research indicates the environmental and biotechnological significance of such compounds in sulfur cycling and their potential use in bioremediation strategies D. Kelly, J. Murrell, 1999.

Inhibitory Properties on Carbonic Anhydrase

Akbaba et al. (2014) investigated the carbonic anhydrase inhibitory effects of novel sulfonamide derivatives, demonstrating the compound's relevance in medicinal chemistry. These findings contribute to the understanding of the compound's potential therapeutic applications, especially in the design of inhibitors for enzymatic targets Yusuf Akbaba, Akın Akıncıoğlu, Hülya Göçer, S. Göksu, I. Gülçin, C. Supuran, 2014.

Synthesis of Benzisoxazole Derivatives

Arava et al. (2007) described a novel base-catalyzed rearrangement process for sultone oximes leading to the synthesis of 1,2-benzisoxazole-3-methane sulfonate derivatives. This work underscores the compound's utility in synthesizing structurally diverse molecules, particularly in pharmaceutical synthesis and organic chemistry V. Arava, Udaya Bhaskara Rao Siripalli, V. Nadkarni, Rajendiran Chinnapillai, 2007.